Cas no 9005-36-1 (Potassium alginate)

• Product Name: Potassium alginate
• CAS No: 9005-36-1
• MF: C₁₂H₁₆K₂O₁₃
• MW: 446.444247245789
• CID: 86215
• PubChem ID: 91886355
• Update Time: 2025-04-18

Potassium alginate Chemical and Physical Properties

Names and Identifiers

• Potassium alginate
• POTASSIUM ALGINATE, NATURAL AMYLOSE CARBOHYDRATE, FOOD GRADE
• alginic acid, potassium salt
• kelmar
• kelmar improved
• potassium polymannuronate
• stercofuge
• E 402
• KF 200S
• Kari Algin K 3
• Kimica Algin K
• Kimica Algin K 3
• Kimitsu Algin K
• Potassium polyalginate
• Protanal KF 200
• Protanal KF 200RBS
• Protaweld EVR 200
• SKAT-K 1
• SKAT-K-ULV
• Silicon dioxide
• 9005-36-1
• dipotassium;(2S,3S,4S,5S,6R)-6-[(2S,3S,4R,5S,6R)-2-carboxylato-4,5,6-trihydroxyoxan-3-yl]oxy-3,4,5-trihydroxyoxane-2-carboxylate
• LAEKMUKVBJSQBM-CAWKZDFGSA-L

• Inchi： 1S/C12H18O13.2K/c13-1-2(14)7(9(18)19)25-12(5(1)17)24-6-3(15)4(16)11(22)23-8(6)10(20)21;;/h1-8,11-17,22H,(H,18,19)(H,20,21);;/q;2*+1/p-2/t1-,2-,3+,4-,5-,6-,7-,8-,11+,12+;;/m0../s1
• InChI Key： LAEKMUKVBJSQBM-CAWKZDFGSA-L
• SMILES： [K+].[K+].O([C@H]1[C@H]([C@H]([C@@H]([C@@H](C(=O)[O-])O1)O)O)O)[C@@H]1[C@@H](C(=O)[O-])O[C@H]([C@H]([C@H]1O)O)O

Computed Properties

• Exact Mass: 398.106041
• Monoisotopic Mass: 398.106041
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 6
• Hydrogen Bond Acceptor Count: 13
• Heavy Atom Count: 27
• Rotatable Bond Count: 6
• Complexity: 541
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 10
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 202

Experimental Properties

• Color/Form: 无色 或淡黄色 纤维状的粉末

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds O-glucuronides